Cas no 2940955-72-4 (2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride)

• Product Name: 2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride
• CAS No: 2940955-72-4
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• CID: 6800631
• PubChem ID: 168448456
• Update Time: 2025-05-25

2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-ISOBUTYLPYRAZOL-4-YL)CYCLOPROPANECARBOXYLIC ACID HYDROCHLORIDE
• 2-(1-Isobutyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid hydrochloride
• 2940955-72-4
• G15432
• 2-(1-isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride
• 2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride

• Inchi： 1S/C11H16N2O2.ClH/c1-7(2)5-13-6-8(4-12-13)9-3-10(9)11(14)15;/h4,6-7,9-10H,3,5H2,1-2H3,(H,14,15);1H
• InChI Key： OGITVWUNZDTFSV-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CC1C1C=NN(CC(C)C)C=1)=O

Computed Properties

• Exact Mass: 244.0978555g/mol
• Monoisotopic Mass: 244.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride

Research Brief on 2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride (CAS: 2940955-72-4)

2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride (CAS: 2940955-72-4) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole-cyclopropane scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and as a potential candidate for drug development. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further pharmacological studies.

Recent studies have focused on the synthesis and optimization of 2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride, with particular emphasis on its structural-activity relationship (SAR). Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular conformation and interactions with biological targets. Preliminary data suggest that the compound exhibits high affinity for specific protein kinases involved in inflammatory responses, positioning it as a potential lead compound for the development of anti-inflammatory therapeutics.

In vitro and in vivo studies have further explored the pharmacological profile of 2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride. Results indicate that the compound demonstrates significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of inflammation. These findings are supported by dose-response experiments, which highlight the compound's efficacy at nanomolar concentrations. Additionally, pharmacokinetic studies reveal favorable absorption and distribution properties, with minimal off-target effects observed in preclinical models.

The therapeutic potential of 2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride extends beyond inflammation. Recent investigations have explored its role in oncology, where it has shown inhibitory activity against certain cancer cell lines. Mechanistic studies suggest that the compound may interfere with signal transduction pathways critical for tumor proliferation, such as the MAPK/ERK cascade. These findings open new avenues for the development of targeted cancer therapies, although further validation in clinical settings is required.

Despite its promising attributes, challenges remain in the development of 2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(1-Isobutylpyrazol-4-yl)cyclopropanecarboxylic acid;hydrochloride (CAS: 2940955-72-4) represents a compelling candidate for drug development, with demonstrated efficacy in modulating inflammatory and oncogenic pathways. Continued research into its mechanism of action, optimization of its pharmacological properties, and evaluation in clinical contexts will be critical to realizing its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological application, underscoring the importance of interdisciplinary approaches in modern drug discovery.